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The table below summarizes the key quantitative data on BPR1J-097 Hydrochloride solubility for your

experimental planning.

Solvent Solubility Notes & Preparation Instructions

DMSO ~10.85 mM (6

mg/mL)

Requires ultrasonic treatment and warming; the compound is hygroscopic,

and moisture-absorbed DMSO significantly impacts solubility. Use newly
opened DMSO. [1]

Water ~3.62 mM (2
mg/mL)

Requires ultrasonic treatment. [1]

Frequently Asked Questions

Q1: What is the best way to prepare a 10 mM stock solution of BPR1J-097 Hydrochloride in DMSO?

A1: The recommended protocol is as follows [1]:

Use newly opened, anhydrous DMSO to mitigate the negative impact of moisture on solubility.
Calculate the mass needed for your desired stock volume. For example, to prepare 1 mL of a 10 mM

solution, you will need 5.53 mg of BPR1J-097 Hydrochloride (Molecular Weight: 553.08 g/mol).
Add the solid compound directly to the DMSO.
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Use ultrasonic treatment (sonication) and gently warm the solution to aid in complete dissolution.

Q2: My compound is precipitating out of solution after storage. How should I store my stock

solutions?

A2: To ensure product stability and prevent inactivation from repeated freeze-thaw cycles, follow this

storage protocol [1]:

Stock Solution: Aliquot the freshly prepared stock solution and store it at -80°C for up to 6 months
or at -20°C for up to 1 month. The storage must be in a sealed container to protect from
moisture.

Solid Compound: Store the solid powder at 4°C in a sealed container, away from moisture.

Q3: I need to use my stock solution for an in vitro assay in an aqueous buffer. What should I do?

A3: The key is to dilute your concentrated stock into the aqueous working solution.

First, ensure your stock solution in DMSO is fully clear and dissolved.

Then, add a small volume of this stock to your aqueous buffer (e.g., culture medium) while gently
mixing to achieve the final working concentration.

It is critical to filter and sterilize the final working solution using a 0.22 μm filter before use in cell
cultures. [1]

Troubleshooting Guide

Problem Potential Cause Suggested Solution

Incomplete
dissolution in
DMSO

Old/humid DMSO; insufficient
energy input.

Use new, anhydrous DMSO. Increase
sonication time and apply gentle warming. [1]

Precipitation in
aqueous buffers

Final DMSO concentration too

low to keep compound soluble;
compound instability in buffer.

Ensure the final DMSO concentration is

tolerated by your experimental system (e.g.,
<0.1% for most cell cultures). Re-optimize

dilution protocol.
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Problem Potential Cause Suggested Solution

Loss of activity
in cell assays

Degradation of stock solution
due to improper storage or

repeated freeze-thaws.

Prepare fresh stock solution or use a
previously frozen aliquot that has not been

thawed more than once. [1]

Experimental Workflow for Solubilization

For a visual guide, the following diagram outlines the logical workflow for preparing and using a BPR1J-

097 Hydrochloride solution, integrating the key steps from the FAQs and troubleshooting guide.
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BPR1J-097 Solubilization Workflow

Start: Prepare Stock Solution

Use New, Anhydrous DMSO

Weigh Solid Compound

Add DMSO, Sonicate & Warm

Aliquot & Store at -80°C

Dilute for Working Solution

Filter (0.22 µm)

Use in Experiment

Click to download full resolution via product page

Key Considerations for Researchers
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Hygroscopic Nature: The strong emphasis on using newly opened DMSO cannot be overstated.

The compound's tendency to absorb water from the air is a primary cause of solubility issues and
batch-to-batch variability. [1]

In Vivo Formulation: The search results indicate that BPR1J-097 Hydrochloride was administered
intravenously in preclinical mouse models. [1] This suggests that a suitable, sterile formulation for

parenteral administration has been developed, though the specific details (e.g., use of cosolvents,
surfactants) are not provided in the available information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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